Cas no 1512079-14-9 (1-Amino-4-cyclopentylbutan-2-ol)

• Product Name: 1-Amino-4-cyclopentylbutan-2-ol
• CAS No: 1512079-14-9
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5459603
• PubChem ID: 83635463
• Update Time: 2025-10-31

1-Amino-4-cyclopentylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-cyclopentylbutan-2-ol
• Cyclopentanepropanol, α-(aminomethyl)-
• 1-Amino-4-cyclopentylbutan-2-ol

• Inchi： 1S/C9H19NO/c10-7-9(11)6-5-8-3-1-2-4-8/h8-9,11H,1-7,10H2
• InChI Key： PAJHNDQZPBSOAR-UHFFFAOYSA-N
• SMILES： OC(CN)CCC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 99.7
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2

Additional information on 1-Amino-4-cyclopentylbutan-2-ol

Introduction to 1-Amino-4-cyclopentylbutan-2-ol (CAS No. 1512079-14-9)

1-Amino-4-cyclopentylbutan-2-ol, with the Chemical Abstracts Service (CAS) number 1512079-14-9, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group, a cyclopentyl ring, and a hydroxyl group, making it a versatile candidate for drug development and other chemical applications.

The chemical formula of 1-Amino-4-cyclopentylbutan-2-ol is C₁₀H₂₁NO₂. Its molecular weight is approximately 183.28 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol and methanol. These physical properties make it suitable for use in various laboratory settings and industrial processes.

In the realm of medicinal chemistry, 1-Amino-4-cyclopentylbutan-2-ol has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry in 2023 highlighted the compound's ability to inhibit the activity of a key enzyme involved in neurodegenerative disorders. This finding suggests that 1-Amino-4-cyclopentylbutan-2-ol could be a valuable starting point for the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential therapeutic applications, 1-Amino-4-cyclopentylbutan-2-ol has also been investigated for its use in chemical synthesis. Its unique structure allows it to serve as a building block for more complex molecules, which can be tailored for specific applications. For example, researchers at the University of California, Berkeley, have utilized this compound as a precursor in the synthesis of advanced materials with enhanced mechanical and thermal properties. This versatility makes it an attractive choice for scientists working on cutting-edge projects in materials science.

The safety profile of 1-Amino-4-cyclopentylbutan-2-ol is another important aspect to consider. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 1-Amino-4-cyclopentylbutan-2-ol (CAS No. 1512079-14-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, the future prospects for this compound appear promising.